N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H11Cl2N3O3S/c1-8-2-3-9(4-13(8)20(22)23)14(21)19-15(24)18-12-6-10(16)5-11(17)7-12/h2-7H,1H3,(H2,18,19,21,24)
• InChI Key: MULOUNYPXPEMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11Cl2N3O3S
• Molecular Weight: 384.2 g/mol

Description

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide is a compound that belongs to the class of benzamide derivatives. These compounds are known for their diverse applications in various fields, including chemistry, biology, and medicine. The presence of dichlorophenyl and nitrobenzamide groups in its structure suggests potential biological activity and reactivity.

Preparation Methods

The synthesis of N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide typically involves the reaction of 3,5-dichlorobenzoyl chloride with arylamine compounds in a solvent such as N,N′-dimethylformamide at elevated temperatures (around 60°C) . The reaction proceeds through the formation of an intermediate, which is then treated with thionyl chloride to yield the final product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in different derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorinated positions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound exhibits potential antibacterial, antioxidant, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or disrupt cellular processes, leading to its biological effects. For example, it may interfere with the energetics of Mycobacterium tuberculosis, affecting its survival and proliferation .

Comparison with Similar Compounds

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide can be compared with other similar compounds, such as:

• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide
• N-(2,4-dichlorophenyl)-2-nitrobenzamide

These compounds share structural similarities but may differ in their biological activities and reactivity. The presence of different substituents can significantly impact their properties and applications .